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This technical guide provides a comprehensive overview of the chemical structure, properties,
and applications of DMTr-TNA-5MeU-amidite, a key building block in the synthesis of modified
oligonucleotides. This document is intended for researchers, scientists, and professionals in the
fields of drug development and nucleic acid chemistry.

Core Chemical Structure and Properties

DMTr-TNA-5MeU-amidite is a phosphoramidite monomer utilized in the chemical synthesis of
a-L-threofuranosyl nucleic acid (TNA) oligonucleotides. TNA is an artificial nucleic acid
analogue with a four-carbon threofuranosyl sugar backbone, which imparts unique structural
and biological properties to oligonucleotides, including high binding affinity to complementary
DNA and RNA strands and resistance to nuclease degradation.

The monomer consists of four key chemical moieties:

o DMTr (4,4'-Dimethoxytrityl): A bulky protecting group attached to the 3'-hydroxyl group of the
threofuranosyl sugar. Its acid lability allows for controlled, stepwise deprotection during solid-
phase oligonucleotide synthesis.
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e TNA (a-L-Threofuranosyl Nucleic Acid) backbone: The central sugar scaffold, which
distinguishes TNA from natural nucleic acids like DNA and RNA.

e 5MeU (5-Methyluridine): The nucleobase component, which is a modified form of uracil.

e Phosphoramidite group: A reactive phosphorus(lll) group, typically a 3-cyanoethyl
phosphoramidite, located at the 2'-position of the threose sugar. This group enables the
formation of phosphodiester linkages with the free hydroxyl group of the growing
oligonucleotide chain.

The complete chemical structure of DMTr-TNA-5MeU-amidite is depicted below:

Caption: Chemical structure of DMTr-TNA-5MeU-amidite.

Quantitative Data

The following table summarizes the key quantitative properties of DMTr-TNA-5MeU-amidite.

Property Value Reference(s)
Molecular Formula C39H47N408P [11[2]
Molecular Weight 730.79 g/mol [1]

CAS Number 325683-94-1 [2]

Purity (typical) >98% (by HPLC) [3]

. . Not specified; determined
Coupling Efficiency el
empirically

Storage Conditions -20°C, under inert atmosphere [2]

Note on Coupling Efficiency: The coupling efficiency of phosphoramidites is a critical parameter
in oligonucleotide synthesis, as it determines the yield of the full-length product. While a
specific coupling efficiency for DMTr-TNA-5MeU-amidite is not publicly available and is highly
dependent on the synthesis conditions (e.g., synthesizer, reagents, coupling time), TNA
phosphoramidites generally require optimized conditions, such as longer coupling times (e.g., 5
minutes), to achieve high efficiencies.[2]
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Experimental Protocols

The following sections outline the general experimental protocols for the synthesis of the TNA
phosphoramidite monomer and its subsequent use in solid-phase oligonucleotide synthesis.

Synthesis of DMTr-TNA-5MeU-amidite

The synthesis of DMTr-TNA-5MeU-amidite is a multi-step process that is typically performed
by specialized chemical suppliers. A general synthetic workflow is described below.

Synthesis of DMTr-TNA-5MeU-amidite

Starting Material
(e.g., L-ascorbic acid)

Synthesis of
Protected Threofuranosyl Sugar

Glycosylation with
5-Methyluracil
3'-OH Protection
with DMTr-Cl
G‘—Phosphitylatior)
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Caption: General workflow for the synthesis of DMTr-TNA-5MeU-amidite.

A detailed protocol for the synthesis of TNA phosphoramidite monomers can be found in the
work by Zhang and Chaput (2012).[4] The key steps generally involve:

Synthesis of a protected threofuranosyl sugar: This is often achieved from a readily available
chiral starting material like L-ascorbic acid.[4]

o Glycosylation: The protected sugar is coupled with the 5-methyluracil base, typically under
Vorbriiggen conditions, to form the nucleoside.[4]

o Selective Protection: The 3'-hydroxyl group of the threofuranosyl nucleoside is selectively
protected with the dimethoxytrityl (DMTr) group.

e Phosphitylation: The 2'-hydroxyl group is then reacted with a phosphitylating agent, such as
2-cyanoethyl N,N-diisopropylchlorophosphoramidite, to introduce the reactive
phosphoramidite moiety.

Solid-Phase Oligonucleotide Synthesis

DMTr-TNA-5MeU-amidite is used in standard automated DNA/RNA synthesizers for the solid-
phase synthesis of TNA-containing oligonucleotides. The synthesis cycle involves four main
steps, as illustrated below.
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Oligonucleotide Synthesis Cycle
1. Deblocking
(Removal of DMTr group)

2. Coupling
(Addition of DMTr-TNA-5MeU-amidite)

Next Cycle

3. Capping
(Acetylation of unreacted hydroxyls)

4, Oxidation
(Pl to P(V))

Click to download full resolution via product page
Caption: The four-step cycle of solid-phase oligonucleotide synthesis.
Detailed Methodology:

o Deblocking: The synthesis cycle begins with the removal of the acid-labile DMTr protecting
group from the 5'- or 3'-hydroxyl of the nucleotide attached to the solid support, typically
using a solution of trichloroacetic acid (TCA) or dichloroacetic acid (DCA) in an inert solvent
like dichloromethane.

o Coupling: The DMTr-TNA-5MeU-amidite is activated by an activating agent (e.g., tetrazole
or a derivative) and then coupled to the newly freed hydroxyl group of the growing
oligonucleotide chain. As noted, a longer coupling time of approximately 5 minutes is
recommended for TNA phosphoramidites to ensure high coupling efficiency.[2]

o Capping: Any unreacted hydroxyl groups on the solid support are acetylated ("capped")
using a mixture of acetic anhydride and 1-methylimidazole. This prevents the formation of
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deletion-mutant oligonucleotides in subsequent cycles.

o Oxidation: The newly formed phosphite triester linkage is oxidized to a more stable
phosphate triester linkage using an oxidizing agent, typically an iodine solution in a mixture
of water, pyridine, and tetrahydrofuran.

These four steps are repeated for each monomer to be added to the growing oligonucleotide
chain.

Cleavage and Deprotection

Upon completion of the synthesis, the oligonucleotide is cleaved from the solid support, and all
remaining protecting groups (on the phosphate backbone and the nucleobases) are removed.
This is typically achieved by treating the solid support with a solution of aqueous ammonium
hydroxide at an elevated temperature (e.g., 55°C) for several hours.[2]

Purification and Analysis

The final TNA-containing oligonucleotide is typically purified by high-performance liquid
chromatography (HPLC) or polyacrylamide gel electrophoresis (PAGE) to remove truncated
sequences and other impurities. The identity and purity of the final product are confirmed by
methods such as mass spectrometry (e.g., MALDI-TOF or ESI-MS) and analytical HPLC.

Applications and Significance

DMTr-TNA-5MeU-amidite is a crucial reagent for the synthesis of TNA-modified
oligonucleotides, which are of significant interest in various research and therapeutic areas:

o Aptamer Development: TNA's resistance to nuclease degradation makes it an attractive
scaffold for the development of highly stable aptamers for diagnostic and therapeutic
applications.

o Antisense Technology: TNA-based antisense oligonucleotides can exhibit enhanced stability
and binding affinity to their target mRNA, potentially leading to improved gene-silencing
efficacy.

o Xenobiology and Synthetic Genetics: TNA is a key player in the field of synthetic genetics,
which aims to create artificial genetic systems with novel properties.
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o Fundamental Research: The study of TNA provides insights into the chemical origins of life
and the structural requirements for a functional genetic polymer.

In conclusion, DMTr-TNA-5MeU-amidite is a specialized chemical building block that enables
the synthesis of TNA-modified oligonucleotides with unique and advantageous properties. The
protocols and data presented in this guide provide a foundational understanding for
researchers and professionals working with this important class of nucleic acid analogues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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